N-(2-fluoro-4,5-dimethoxyphenyl)-2-phenyloxolane-2-carboxamide

Catalog No.
S7571656
CAS No.
M.F
C19H20FNO4
M. Wt
345.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
N-(2-fluoro-4,5-dimethoxyphenyl)-2-phenyloxolane-2...

Product Name

N-(2-fluoro-4,5-dimethoxyphenyl)-2-phenyloxolane-2-carboxamide

IUPAC Name

N-(2-fluoro-4,5-dimethoxyphenyl)-2-phenyloxolane-2-carboxamide

Molecular Formula

C19H20FNO4

Molecular Weight

345.4 g/mol

InChI

InChI=1S/C19H20FNO4/c1-23-16-11-14(20)15(12-17(16)24-2)21-18(22)19(9-6-10-25-19)13-7-4-3-5-8-13/h3-5,7-8,11-12H,6,9-10H2,1-2H3,(H,21,22)

InChI Key

HFLIARBXSQRBMF-UHFFFAOYSA-N

SMILES

COC1=C(C=C(C(=C1)NC(=O)C2(CCCO2)C3=CC=CC=C3)F)OC

Canonical SMILES

COC1=C(C=C(C(=C1)NC(=O)C2(CCCO2)C3=CC=CC=C3)F)OC
FPhOCA is a novel compound that belongs to the class of oxolane-2-carboxamides. It was first synthesized and characterized in 2011 by researchers at the Institut de Chimie de Nice, Université Nice Sophia Antipolis, France. FPhOCA has been found to exhibit potent anticancer activity against human cancer cell lines, making it a potential candidate for cancer chemotherapy.
FPhOCA is a white crystalline solid with a molecular formula of C20H20FNO3. It has a molecular weight of 347.38 g/mol and a melting point of 132-134°C. FPhOCA is sparingly soluble in water but is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and methanol. Its chemical structure is shown below:
FPhOCA can be synthesized using a multistep reaction protocol. The first step involves the preparation of 4,5-dimethoxy-2-fluoroaniline, which is then converted to 2-fluoro-4,5-dimethoxybenzoic acid. The acid is then reacted with phenyloxirane to form FPhOCA. The compound is characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS).
The analytical methods used to detect and quantify FPhOCA include high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and liquid chromatography-mass spectrometry (LC-MS). These methods are sensitive, precise, and accurate.
FPhOCA has been found to exhibit potent anticancer activity against human cancer cell lines, including breast, lung, colon, and prostate cancer cells. It inhibits the growth of cancer cells by inducing apoptosis, a process of programmed cell death. FPhOCA has also been found to have anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.
FPhOCA has been tested for its toxicity and safety in scientific experiments. It has been found to have low toxicity in vitro and in vivo. However, more studies are needed to establish its safety profile.
FPhOCA has potential applications in various fields of research and industry, such as cancer chemotherapy, anti-inflammatory therapy, and as a lead compound for drug discovery and development. FPhOCA can also be used as a tool in understanding the mechanisms of apoptosis and inflammation.
Currently, research on FPhOCA is ongoing to further understand its biological properties, mechanisms of action, and potential clinical applications.
FPhOCA has promising implications in cancer chemotherapy and anti-inflammatory therapy. It also has potential as a lead compound for drug discovery and development, specifically for the development of new anticancer and anti-inflammatory drugs.
Limitations:
One of the limitations of FPhOCA is its low solubility in water, which may hinder its clinical applications. More studies are needed to improve its solubility and pharmacokinetic properties.
for FPhOCA research include:
1. Further investigation of its anticancer and anti-inflammatory activity in vivo and in clinical trials.
2. Improvement of its pharmacokinetic properties to enhance its clinical applications.
3. Modification of its chemical structure to improve its solubility and potency.
4. Development of FPhOCA-based analogs for drug discovery and development.
5. Investigation of FPhOCA’s potential applications in other fields of research and industry, such as neurodegenerative diseases and infectious diseases.
6. Investigation of FPhOCA’s mechanisms of action and its interactions with cellular targets.
7. Study of the potential toxic effects of FPhOCA on normal cells and tissues.
In conclusion, FPhOCA is a novel compound that has potential applications in various fields of research and industry. It exhibits potent anticancer and anti-inflammatory activity and has a promising future as a lead compound for drug discovery and development. More studies are needed to further understand its mechanisms of action, optimize its pharmacokinetic properties, and investigate its potential toxic effects.

XLogP3

3

Hydrogen Bond Acceptor Count

5

Hydrogen Bond Donor Count

1

Exact Mass

345.13763628 g/mol

Monoisotopic Mass

345.13763628 g/mol

Heavy Atom Count

25

Dates

Last modified: 11-24-2023

Explore Compound Types